Cas no 81113-08-8 (2-Methoxyoctanenitrile)

• Product name: 2-Methoxyoctanenitrile
• CAS No: 81113-08-8
• MF: C₉H₁₇NO
• MW: 155.237
• CID: 2802958
• PubChem ID: 12729369

2-Methoxyoctanenitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22444437
• 81113-08-8
• 2-methoxy-octanenitrile
• DTXCID50459064
• AKOS015413610
• DTXSID40508257
• 2-Methoxyoctanenitrile

• Inchi： InChI=1S/C9H17NO/c1-3-4-5-6-7-9(8-10)11-2/h9H,3-7H2,1-2H3
• InChI Key： UCXXZTVVWIBRDV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 155.131014166Da
• Monoisotopic Mass: 155.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų